Cas no 5439-52-1 (1-Naphthalenecarboxamide,N-1-naphthalenyl-)

1-Naphthalenecarboxamide,N-1-naphthalenyl- structure
5439-52-1 structure
Product name:1-Naphthalenecarboxamide,N-1-naphthalenyl-
CAS No:5439-52-1
MF:C21H15NO
MW:297.3499
CID:384993
PubChem ID:225635

1-Naphthalenecarboxamide,N-1-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboxamide,N-1-naphthalenyl-
    • AG-H-79027
    • BRN 1536233
    • CTK5H1317
    • LS-147632
    • N-((Octahydro-1(2H)-quinolyl)methyl)succinimide
    • N-(1-naphthyl)-1-naphthalenecarboxamide
    • N-[1]Decahydrochinolylmethyl-succinimid
    • N-[1]Naphthyl-[1]naphthamid
    • N-[1]naphthyl-[1]naphthamide
    • N-< 1> Decahydrochinolylmethyl-succinimid
    • Succinimide, N-((octahydro-1(2H)-quinolyl)methyl)-
    • DTXSID40969506
    • NSC-15233
    • AKOS003052446
    • NSC15233
    • 5439-52-1
    • n-(1-naphthyl)-1-naphthamide
    • N-(Naphthalen-1-yl)naphthalene-1-carboximidic acid
    • SCHEMBL21275460
    • Inchi: InChI=1S/C21H15NO/c23-21(19-13-5-9-15-7-1-3-11-17(15)19)22-20-14-6-10-16-8-2-4-12-18(16)20/h1-14H,(H,22,23)
    • InChI Key: OAJJHQSXKMOPJU-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NC3=CC=CC4=CC=CC=C43

Computed Properties

  • Exact Mass: 297.11545
  • Monoisotopic Mass: 297.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1Ų
  • XLogP3: 5.3

Experimental Properties

  • Density: 1.257
  • Boiling Point: 437.4°Cat760mmHg
  • Flash Point: 267.5°C
  • Refractive Index: 1.751
  • PSA: 29.1
  • LogP: 5.31830

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